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Compound of Interest

Compound Name: (5-Chloro-2-iodophenyl)methanol

CAS No.: 82386-90-1

Cat. No.: B183460

Get Quote

This guide provides essential safety protocols and operational directives for the handling and

disposal of (5-Chloro-2-iodophenyl)methanol. It is designed for researchers, scientists, and

professionals in drug development who may work with this and similar chemical compounds.

The information herein is synthesized from established safety data and best practices to

ensure a comprehensive understanding of the risks and mitigation strategies. Given that the

toxicological properties of this specific material have not been fully investigated, a cautious and

rigorous approach to safety is paramount.[1]

Hazard Assessment and Risk Mitigation
(5-Chloro-2-iodophenyl)methanol is classified with the following hazards:

Harmful if swallowed[1]

Causes skin irritation[1]

Causes serious eye damage[1]

May cause respiratory irritation[1]
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Due to the presence of halogenated aromatic components, this compound requires specific

handling protocols to minimize exposure. The primary routes of exposure are inhalation, skin

contact, and eye contact. The unknown toxicological profile necessitates treating the substance

with a high degree of caution, assuming it may have other unfound toxic properties.

Engineering Controls: The First Line of Defense
Proper engineering controls are fundamental to safely handling (5-Chloro-2-
iodophenyl)methanol. These measures are designed to isolate the researcher from the

chemical hazard.

Chemical Fume Hood: All handling of (5-Chloro-2-iodophenyl)methanol, especially when

in solid/powder form or when heating solutions, must be conducted in a certified chemical

fume hood.[2][3][4][5] This is crucial for preventing the inhalation of dust or vapors.[3] The

fume hood should have an average face velocity of at least 80-100 linear feet per minute

(fpm).[6] For materials with a high degree of hazard or unknown toxicity, a higher face

velocity of up to 150 fpm may be required.[2] The work should be performed at least six

inches inside the hood to ensure effective containment.

Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are

diluted and removed.

Experimental Workflow in a Chemical Fume Hood
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Caption: Workflow for handling (5-Chloro-2-iodophenyl)methanol within a fume hood.

Personal Protective Equipment (PPE): Essential Barrier
Protection
A comprehensive PPE plan is mandatory when working with (5-Chloro-2-
iodophenyl)methanol. The following table summarizes the required PPE.
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Protection Type Specific PPE Rationale and Best Practices

Eye and Face Protection
Chemical splash goggles and

a face shield

Safety glasses are insufficient.

[7] Chemical splash goggles

that form a seal around the

eyes are required to protect

against splashes.[7] A face

shield should be worn over the

goggles for added protection,

especially when there is a

significant splash risk.

Hand Protection
Double gloving with compatible

chemical-resistant gloves

Aromatic and halogenated

hydrocarbons can degrade

many common glove materials.

[8] While nitrile gloves offer

good general protection and

resistance to some solvents,

they have poor resistance to

halogenated hydrocarbons

with prolonged contact.[7][9]

Therefore, for incidental

contact, nitrile gloves are

acceptable but must be

changed immediately upon

contamination.[9] For extended

handling, consider more

resistant materials, and always

consult the glove

manufacturer's compatibility

data. Double gloving provides

an additional layer of safety.

Body Protection Chemical-resistant lab coat

and apron

A fully buttoned, chemical-

resistant lab coat is the

minimum requirement. For

procedures with a higher risk

of splashes, a chemical-
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resistant apron should be worn

over the lab coat.

Respiratory Protection

NIOSH-approved respirator

with organic vapor cartridges

and particulate filter

Given the potential for

respiratory irritation and

unknown long-term toxic

effects, respiratory protection

is crucial, especially when

handling the solid compound.

[1] A NIOSH-approved air-

purifying respirator with

organic vapor cartridges is

required.[10][11] If handling

the powder form, a

combination cartridge with a

P100 or N100 particulate filter

is necessary.[10][12] In cases

of potential eye irritation from

vapors, a full-facepiece

respirator is recommended.[10]

Operational Plan: Step-by-Step Handling Procedures
Preparation: Before handling, ensure all necessary PPE is correctly donned. The chemical

fume hood should be operational and the sash at the appropriate working height.

Weighing and Transfer: Conduct all weighing and transfers of (5-Chloro-2-
iodophenyl)methanol within the fume hood. Use a disposable weighing boat to minimize

contamination of balances.

Reaction Setup: Ensure all glassware is securely clamped and the reaction is set up to

prevent splashes or releases.

Post-Procedure: After the procedure, decontaminate all surfaces and equipment. Remove

PPE in the correct order to avoid cross-contamination. Wash hands thoroughly with soap

and water.
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Disposal Plan: Managing Halogenated Waste
(5-Chloro-2-iodophenyl)methanol is a halogenated organic compound and must be disposed

of as hazardous waste.[13][14] Improper disposal can cause significant environmental harm.

Waste Segregation: Halogenated organic waste must be collected separately from non-

halogenated organic waste.[13][15] Do not mix with other waste streams like aqueous or

solid waste.[14]

Containerization: Use a designated, clearly labeled, and leak-proof container for halogenated

waste.[1][16] The container must be kept closed when not in use.[1][15]

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name of all contents.[1][15]

Disposal: Arrange for the collection and disposal of the halogenated waste through a

licensed hazardous waste management company.[13] Do not dispose of this chemical down

the drain or in regular trash.[16]

Waste Disposal Decision Tree
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Procedure

Is the waste a
halogenated organic compound?

Collect in designated
'Halogenated Organic Waste'

container

Yes

Collect in 'Non-Halogenated
Organic Waste' container

No

Label container with all
constituents and percentages

Seal container and store in
Satellite Accumulation Area

Arrange for professional
hazardous waste disposal

Click to download full resolution via product page

Caption: Decision-making process for the proper segregation and disposal of waste.

Emergency Procedures
Minor Spill (Contained in Fume Hood):

Wearing appropriate PPE, absorb the spill with an inert material such as vermiculite or

sand.
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Collect the absorbent material into a sealed, labeled container for hazardous waste

disposal.[17]

Decontaminate the area with a suitable solvent, followed by soap and water.

Major Spill (Outside Fume Hood):

Evacuate the immediate area and alert others.[18]

If the material is flammable, eliminate all ignition sources.[17]

Close the doors to the affected area to confine the vapors.[19]

Contact your institution's emergency response team or local emergency services.[18][20]

Do not attempt to clean up a major spill unless you are trained and equipped to do so.[18]

Personnel Exposure:

Skin Contact: Immediately flush the affected area with copious amounts of water for at

least 15 minutes and remove contaminated clothing.[18] Seek medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids

open.[1][18] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

By adhering to these rigorous safety and handling protocols, researchers can mitigate the risks

associated with (5-Chloro-2-iodophenyl)methanol and ensure a safe laboratory environment.

References
Princeton University Environmental Health and Safety. (n.d.). Section 6C: Protective

Equipment. Retrieved from [Link]

Collect and Recycle. (n.d.). Iodine Disposal For Businesses. Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://ehs.utoronto.ca/report-an-incident/emergency-procedures/chemical-spill-procedures/
https://www.ajman.ac.ae/en/ehs/emergency-response-procedure/procedure-for-chemical-spills
https://ehs.utoronto.ca/report-an-incident/emergency-procedures/chemical-spill-procedures/
https://emergency.weill.cornell.edu/spills
https://www.ajman.ac.ae/en/ehs/emergency-response-procedure/procedure-for-chemical-spills
https://offices.austincc.edu/emergency-management/hazardous-spill-reporting-and-response-procedures/
https://www.ajman.ac.ae/en/ehs/emergency-response-procedure/procedure-for-chemical-spills
https://www.ajman.ac.ae/en/ehs/emergency-response-procedure/procedure-for-chemical-spills
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://www.ajman.ac.ae/en/ehs/emergency-response-procedure/procedure-for-chemical-spills
https://www.benchchem.com/product/b183460/docs?utm_src=pdf-body#comprehensive-safety-and-handling-guide-for-5-chloro-2-iodophenyl-methanol
https://ehs.princeton.edu/book/export/html/1051
https://www.collectandrecycle.com/iodine-disposal/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ohio State University Chemistry Department. (n.d.). Glove Selection Examples of Chemical

Resistance of Common Glove Materials. Retrieved from [Link]

Washington State University Environmental Health & Safety. (n.d.). Halogenated Waste.

Retrieved from [Link]

Occupational Safety and Health Administration. (n.d.). OSHA Glove Selection Chart.

Retrieved from [Link]

Indian Institute of Science Bangalore Office of Laboratory Safety and Environmental Health.

(2024, March 1). Guideline for Chemical Fume Hoods & Exhausted Containments. Retrieved

from [Link]

Washington State University Environmental Health & Safety. (n.d.). Halogenated Solvents.

Retrieved from [Link]

Braun Research Group, University of Illinois Urbana-Champaign. (n.d.). Halogenated

Organic Liquids - Standard Operating Procedure. Retrieved from [Link]

European Solvents Industry Group. (n.d.). Foreword - European Solvents Industry Group.

Retrieved from [Link]

Purdue University Environmental Health and Safety. (n.d.). Chemical Fume Hoods.

Retrieved from [Link]

University of California, Riverside Environmental Health & Safety. (n.d.). Chemical Fume

Hood Guide Design, Construction, Health and Safety. Retrieved from [Link]

Fisher American. (2024, July 15). Laboratory Fume Hood Basics. Retrieved from [Link]

Fisher American. (n.d.). What Chemicals Require a Fume Hood? Ensuring Safety in the Lab.

Retrieved from [Link]

University of Pennsylvania Environmental Health and Radiation Safety. (n.d.). Nitrile Glove

Chemical-Compatibility Reference. Retrieved from [Link]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 12 Tech Support

https://chemistry.osu.edu/sites/default/files/2021-01/glove_resistance_chart.pdf
https://ehs.wsu.edu/wp-content/uploads/sites/1322/2023/08/Halogenated-Waste-Fact-Sheet.pdf
https://www.osha.gov/Publications/osha3151.pdf
https://olseh.iisc.ac.in/wp-content/uploads/2024/03/Guideline-for-Chemical-Fume-Hoods-Exhausted-Containments.pdf
https://ehs.wsu.edu/wp-content/uploads/sites/1322/2023/08/Halogenated-Solvents-SOP.pdf
https://braun.chemistry.illinois.edu/wp-content/uploads/2021/08/010_Halogenated_Organic_Liquids.pdf
https://www.esig.org/wp-content/uploads/2021/04/ESIG-Glove-guide-2021.pdf
https://www.purdue.edu/ehs/rem/lab/fumehood.html
https://ehs.ucr.edu/sites/g/files/rcwecm2211/files/2021-08/fumehoodguide.pdf
https://fisheramerican.com/blog/laboratory-fume-hood-basics-what-is-a-fume-hood-why-are-they-important-and-how-do-they-work/
https://fisheramerican.com/blog/what-chemicals-require-a-fume-hood-ensuring-safety-in-the-lab/
https://ehrs.upenn.edu/system/files/resources/Nitrile-Glove-Compatability-Reference-Poster.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


University of Toronto Environmental Health & Safety. (n.d.). Chemical Spill Procedures.

Retrieved from [Link]

Clarkson University Division of Environmental Health & Safety. (n.d.). Chemical Spill

Procedures. Retrieved from [Link]

Ajman University Office of Environmental Health and Safety. (n.d.). Procedure for Chemical

Spills. Retrieved from [Link]

Austin Community College District Emergency Management. (n.d.). Hazardous Spill

Reporting and Response Procedures. Retrieved from [Link]

Centers for Disease Control and Prevention - NIOSH. (n.d.). OSHA Respirator Requirements

for Selected Chemicals. Retrieved from [Link]

Centers for Disease Control and Prevention - NIOSH. (2004). NIOSH Respirator Selection

Logic. Retrieved from [Link]

Centers for Disease Control and Prevention - NIOSH. (n.d.). NIOSH Guide to the Selection

and Use of Particulate Respirators. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. campusoperations.temple.edu [campusoperations.temple.edu]

2. olseh.iisc.ac.in [olseh.iisc.ac.in]

3. Chemical Fume Hoods - Environmental Health and Safety - Purdue University
[purdue.edu]

4. westlab.com [westlab.com]

5. fisheramerican.com [fisheramerican.com]

6. unlv.edu [unlv.edu]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 12 Tech Support

https://ehs.utoronto.ca/chemical-spill-procedures/
https://www.clarkson.edu/sites/default/files/2020-03/Chemical-Spill-Procedures.pdf
https://www.ajman.ac.ae/files/ehs/Procedures/Procedure_for_Chemical_Spills.pdf
https://www.austincc.edu/emergency/procedures/hazardous-spill-reporting-and-response-procedures
https://www.cdc.gov/niosh/npptl/topics/respirators/techinfo/respsars.html
https://www.cdc.gov/niosh/docs/2005-100/default.html
https://www.cdc.gov/niosh/docs/96-101/
https://www.benchchem.com/product/b183460?utm_src=pdf-custom-synthesis#bc-rfq
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://olseh.iisc.ac.in/wp-content/uploads/2024/03/Guideline-for-Chemical-Fume-Hoods-Ver-1.2.pdf
https://www.purdue.edu/ehps/rem/laboratory/equipment-safety/lab-safety-equipment/cfh.html
https://www.purdue.edu/ehps/rem/laboratory/equipment-safety/lab-safety-equipment/cfh.html
https://www.westlab.com/blog/Laboratory-Fume-Hood-Basics-What-is-a-Fume-Hood-Why-are-they-important-And-How-do-they-work
https://fisheramerican.com/blog/what-chemicals-require-a-fume-hood/
https://www.unlv.edu/sites/default/files/page_files/27/RMS-FumeHoodGuide_0.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183460?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. gloves.com [gloves.com]

8. chemistry.osu.edu [chemistry.osu.edu]

9. ehrs.upenn.edu [ehrs.upenn.edu]

10. ehs.umich.edu [ehs.umich.edu]

11. OSHA Respirator Requirements for Selected Chemicals | NIOSH | CDC [cdc.gov]

12. students.umw.edu [students.umw.edu]

13. bucknell.edu [bucknell.edu]

14. uakron.edu [uakron.edu]

15. braun.matse.illinois.edu [braun.matse.illinois.edu]

16. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]

17. Chemical Spill Procedures - Environmental Health & Safety [ehs.utoronto.ca]

18. Procedure for Chemical Spills | Emergency Response Procedure | Emergencies and
Incidents [ajman.ac.ae]

19. Hazardous Material Spill | Emergency Information [emergency.weill.cornell.edu]

20. offices.austincc.edu [offices.austincc.edu]

To cite this document: BenchChem. [Comprehensive Safety and Handling Guide for (5-
Chloro-2-iodophenyl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b183460/docs#comprehensive-safety-and-handling-
guide-for-5-chloro-2-iodophenyl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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